Cas no 1072952-16-9 ((hex-5-en-1-yl)boronic acid)

(Hex-5-en-1-yl)boronic acid is a versatile organoboron compound featuring a terminal alkene group and a boronic acid functionality. This bifunctional structure enables its use in cross-coupling reactions, such as Suzuki-Miyaura couplings, while the alkene moiety allows for further derivatization via olefin metathesis or hydrofunctionalization. The compound is particularly valuable in synthetic organic chemistry for constructing complex molecules, including pharmaceuticals and agrochemicals. Its stability under standard conditions and compatibility with diverse reaction conditions make it a practical choice for multistep syntheses. The boronic acid group provides selective reactivity with halides or pseudohalides, while the alkene offers additional flexibility for downstream modifications.
(hex-5-en-1-yl)boronic acid structure
(hex-5-en-1-yl)boronic acid structure
Product Name:(hex-5-en-1-yl)boronic acid
CAS No:1072952-16-9
MF:C6H13BO2
MW:127.977222204208
MDL:MFCD10567048
CID:857971
PubChem ID:329761706
Update Time:2025-11-02

(hex-5-en-1-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • Hex-5-en-1-ylboronic acid
    • 5-HEXENYLBORONIC ACID
    • hex-5-enylboronic acid
    • (hex-5-en-1-yl)boronic acid
    • DTXSID40674704
    • CS-0130748
    • AS-49573
    • 1072952-16-9
    • J-001776
    • AKOS015839631
    • Hex-5-en-1-ylboronicacid
    • 5-Hexenylboronic acid
    • I12043
    • MFCD10567048
    • EN300-7377533
    • SCHEMBL614264
    • MDL: MFCD10567048
    • Inchi: 1S/C6H13BO2/c1-2-3-4-5-6-7(8)9/h2,8-9H,1,3-6H2
    • InChI Key: JXFKAWIGNACKQN-UHFFFAOYSA-N
    • SMILES: OB(CCCCC=C)O

Computed Properties

  • Exact Mass: 128.10100
  • Monoisotopic Mass: 128.1008598g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 73.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 0.916±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 67-73 °C
  • Boiling Point: 241.5±33.0 ºC (760 Torr),
  • Flash Point: 99.9±25.4 ºC,
  • Solubility: Slightly soluble (8.3 g/l) (25 º C),
  • PSA: 40.46000
  • LogP: 0.81550
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

(hex-5-en-1-yl)boronic acid Security Information

(hex-5-en-1-yl)boronic acid Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(hex-5-en-1-yl)boronic acid Pricemore >>

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Additional information on (hex-5-en-1-yl)boronic acid

Comprehensive Guide to (hex-5-en-1-yl)boronic acid (CAS No. 1072952-16-9): Properties, Applications, and Market Insights

(hex-5-en-1-yl)boronic acid (CAS No. 1072952-16-9) is a versatile boronic acid derivative widely used in organic synthesis and pharmaceutical research. This compound belongs to the class of alkenyl boronic acids, which are pivotal intermediates in Suzuki-Miyaura coupling reactions. Its unique structure, featuring a terminal alkene group, makes it valuable for constructing complex molecules in drug discovery and material science.

The growing demand for boronic acid-based compounds in cross-coupling reactions has positioned (hex-5-en-1-yl)boronic acid as a key reagent. Researchers frequently search for "buy (hex-5-en-1-yl)boronic acid" or "1072952-16-9 supplier" due to its applications in developing targeted therapies and bioconjugation techniques. Its compatibility with green chemistry principles also aligns with the increasing focus on sustainable synthesis methods.

One of the most notable properties of (hex-5-en-1-yl)boronic acid is its reactivity in palladium-catalyzed reactions. This characteristic makes it indispensable for creating carbon-carbon bonds, a fundamental step in synthesizing biologically active molecules. Recent studies highlight its role in developing PET radiotracers for medical imaging, addressing the rising interest in "boronic acids in diagnostics" among researchers.

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From a regulatory perspective, (hex-5-en-1-yl)boronic acid is handled under standard laboratory safety protocols. While not classified as hazardous under major chemical inventories, proper handling of boronic acid compounds requires attention to moisture sensitivity—a frequently searched topic ("storing boronic acids"). The compound’s MSDS/SDS information remains essential for compliance in research and industrial settings.

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In conclusion, (hex-5-en-1-yl)boronic acid (CAS No. 1072952-16-9) represents a dynamic tool for modern chemical synthesis. Its intersection with trending fields like targeted protein degradation and biocompatible materials ensures continued relevance. As research evolves, so does the need for reliable sources of this specialty chemical, reflected in persistent searches for "1072952-16-9 technical data" and "custom synthesis boronic acids."

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